5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: methyl 3-fluoro-5-(2-oxo-1H-pyrimidin-5-yl)benzoate
• InChI: InChI=1S/C12H9FN2O3/c1-18-11(16)8-2-7(3-10(13)4-8)9-5-14-12(17)15-6-9/h2-6H,1H3,(H,14,15,17)
• InChI Key: XROIRYQWLFGUPP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CNC(=O)N=C2)F
• Molecular Formula: C12H9FN2O3
• DSSTOX Substance ID: DTXSID10686859
• Molecular Weight: 248.21 g/mol
• CAS RN: 1261987-03-4

Description

5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine (5-FMC) is a synthetic organic compound with a molecular formula of C11H11FN2O3. It is a colorless, crystalline solid that is soluble in water and ethanol. 5-FMC is an important intermediate in the synthesis of several pharmaceuticals and other organic compounds. It has been used as a reagent in organic synthesis, as a catalyst for various reactions, and as an inhibitor of various enzymes.

Mechanism of Action

5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% acts as an inhibitor of several enzymes, including acetylcholinesterase, butyrylcholinesterase, and cytochrome P450. It binds to these enzymes and prevents them from catalyzing their respective reactions. This inhibition can lead to an increase in the levels of neurotransmitters, such as acetylcholine and butyrylcholine, as well as a decrease in the metabolism of drugs and other xenobiotics.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% are largely dependent on the enzyme that it is inhibiting. When 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% inhibits acetylcholinesterase, it can lead to an increase in the levels of acetylcholine in the brain. This can lead to an increase in cognitive function, as well as an increase in alertness and focus. When 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% inhibits butyrylcholinesterase, it can lead to an increase in the levels of butyrylcholine in the brain. This can lead to an increase in muscle strength, as well as an increase in appetite and energy. Finally, when 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% inhibits cytochrome P450, it can lead to a decrease in the metabolism of drugs and other xenobiotics, which can lead to an increase in the bioavailability of these compounds.

Advantages and Limitations for Lab Experiments

The primary advantage of using 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% in lab experiments is its ability to selectively inhibit certain enzymes. This allows researchers to study the effects of these enzymes on various biochemical and physiological processes. However, there are some limitations to using 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% in lab experiments. For example, it is not very stable and can degrade over time. In addition, it can be toxic in high concentrations, so it must be used with caution.

Future Directions

There are several potential future directions for the use of 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% in scientific research. One potential direction is to use it as a tool to study the effects of various enzymes on neurological diseases, such as Alzheimer's and Parkinson's disease. Another potential direction is to use it as a tool to study the effects of various enzymes on cancer cells. Finally, 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% could be used to study the effects of various enzymes on the metabolism of drugs and other xenobiotics.

Synthesis Methods

5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% can be synthesized from the reaction of 5-methoxycarbonylphenol with 2-hydroxypyrimidine. This reaction is carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as palladium chloride. The reaction is typically conducted at a temperature of 80-100°C for several hours. The reaction produces a mixture of 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% and its isomers. The mixture can then be purified by recrystallization or column chromatography.

Scientific Research Applications

5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzymes acetylcholinesterase and butyrylcholinesterase, which are important in the regulation of neurotransmitter levels in the brain. It has also been used as an inhibitor of cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. In addition, 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95% has been used in the synthesis of various pharmaceuticals, including anticonvulsants, anti-anxiety agents, and anti-inflammatory drugs.